Cas no 209336-50-5 (1-ethyl-1,2,3,4-tetrahydroquinoline-6-methanol)

• Product Name: 1-ethyl-1,2,3,4-tetrahydroquinoline-6-methanol
• CAS No: 209336-50-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1397147
• PubChem ID: 19070288
• Update Time: 2025-04-20

1-ethyl-1,2,3,4-tetrahydroquinoline-6-methanol Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1,2,3,4-tetrahydroquinoline-6-methanol
• LogP
• SCHEMBL8728819
• 209336-50-5
• AKOS006345063
• DB-312121
• 1-ethyl-1,2,3,4-tetrahydroquinoline-6-methanol

• Inchi： 1S/C12H17NO/c1-2-13-7-3-4-11-8-10(9-14)5-6-12(11)13/h5-6,8,14H,2-4,7,9H2,1H3
• InChI Key： YANWVIOAQCULDU-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CCCN2CC

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 2.01640